2-AMINO-7,7-DIMETHYL-1-(3-NITROPHENYL)-4-(5-NITRO-2-THIENYL)-5-OXO-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE

• IUPAC Name: 2-amino-7,7-dimethyl-1-(3-nitrophenyl)-4-(5-nitrothiophen-2-yl)-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C22H19N5O5S/c1-22(2)9-15-20(16(28)10-22)19(17-6-7-18(33-17)27(31)32)14(11-23)21(24)25(15)12-4-3-5-13(8-12)26(29)30/h3-8,19H,9-10,24H2,1-2H3
• InChI Key: DJSQPOPHERIPPE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(N2C3=CC(=CC=C3)[N+](=O)[O-])N)C#N)C4=CC=C(S4)[N+](=O)[O-])C(=O)C1)C
• Molecular Formula: C22H19N5O5S
• Molecular Weight: 465.5 g/mol

Description

“2-AMINO-7,7-DIMETHYL-1-(3-NITROPHENYL)-4-(5-NITRO-2-THIENYL)-5-OXO-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE” is a complex organic compound that belongs to the class of hexahydroquinolines

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “2-AMINO-7,7-DIMETHYL-1-(3-NITROPHENYL)-4-(5-NITRO-2-THIENYL)-5-OXO-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE” typically involves multi-step organic reactions. A common synthetic route may include:

Condensation Reaction: Starting with the condensation of appropriate aldehydes, ketones, and amines.

Cyclization: Formation of the hexahydroquinoline ring through cyclization reactions.

Nitration: Introduction of nitro groups using nitrating agents like nitric acid.

Amination: Introduction of amino groups through amination reactions.

Industrial Production Methods

Industrial production of such complex compounds often involves optimization of reaction conditions to maximize yield and purity. This may include:

Catalysts: Use of catalysts to enhance reaction rates.

Temperature and Pressure Control: Precise control of temperature and pressure to ensure optimal reaction conditions.

Purification: Techniques like crystallization, distillation, and chromatography for purification.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Common solvents include ethanol, methanol, and dichloromethane.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction may produce amino derivatives.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibition or activation of enzymes involved in biological pathways.

Receptors: Binding to receptors to modulate their activity.

Pathways: Interference with cellular pathways to exert its effects.

Comparison with Similar Compounds

Similar Compounds

Hexahydroquinoline Derivatives: Compounds with similar hexahydroquinoline structures.

Nitroaromatic Compounds: Compounds containing nitro groups attached to aromatic rings.

Thienyl Derivatives: Compounds containing thienyl groups.

Uniqueness

“2-AMINO-7,7-DIMETHYL-1-(3-NITROPHENYL)-4-(5-NITRO-2-THIENYL)-5-OXO-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE” is unique due to its specific combination of functional groups and structural features, which may confer distinct biological and chemical properties.